Cas no 2138241-27-5 (Cyclohexanecarboxylic acid, 4-(3,5-dimethyl-1-piperidinyl)-1-methyl-)

• Product Name: Cyclohexanecarboxylic acid, 4-(3,5-dimethyl-1-piperidinyl)-1-methyl-
• CAS No: 2138241-27-5
• MF: C₁₅H₂₇NO₂
• MW: 253.380384683609
• CID: 5300536
• Update Time: 2025-07-10

Cyclohexanecarboxylic acid, 4-(3,5-dimethyl-1-piperidinyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(3,5-dimethyl-1-piperidinyl)-1-methyl-

• Inchi： 1S/C15H27NO2/c1-11-8-12(2)10-16(9-11)13-4-6-15(3,7-5-13)14(17)18/h11-13H,4-10H2,1-3H3,(H,17,18)
• InChI Key： RFZCWSTYKZZYHE-UHFFFAOYSA-N
• SMILES： C1(C)(C(O)=O)CCC(N2CC(C)CC(C)C2)CC1

Additional information on Cyclohexanecarboxylic acid, 4-(3,5-dimethyl-1-piperidinyl)-1-methyl-

Research Brief on Cyclohexanecarboxylic acid, 4-(3,5-dimethyl-1-piperidinyl)-1-methyl- (CAS: 2138241-27-5): Recent Advances and Applications

The compound Cyclohexanecarboxylic acid, 4-(3,5-dimethyl-1-piperidinyl)-1-methyl- (CAS: 2138241-27-5) has recently garnered significant attention in the chemical biology and pharmaceutical research communities. This molecule, characterized by its unique cyclohexane and piperidine structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the optimization of synthetic routes for 2138241-27-5. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The researchers employed a multi-step process involving catalytic hydrogenation and selective methylation, achieving an overall yield of 78%. This advancement addresses previous challenges related to the compound's complex stereochemistry and has paved the way for larger-scale production.

Pharmacological evaluations have revealed that Cyclohexanecarboxylic acid, 4-(3,5-dimethyl-1-piperidinyl)-1-methyl- exhibits potent activity as a modulator of G-protein-coupled receptors (GPCRs). In vitro assays demonstrated its high affinity for the serotonin 5-HT2A receptor, with an IC50 value of 12 nM. This finding suggests potential applications in neurological disorders, such as depression and anxiety, where 5-HT2A receptor modulation is a known therapeutic target. Further in vivo studies in rodent models have shown promising results in reducing anxiety-like behaviors without significant side effects.

Another significant development is the exploration of this compound's anti-inflammatory properties. Research published in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its ability to inhibit the NF-κB signaling pathway, a critical mediator of inflammatory responses. The study reported a 60% reduction in pro-inflammatory cytokine production in human macrophage cells at a concentration of 10 µM. These findings open new avenues for its use in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these advancements, challenges remain in understanding the compound's pharmacokinetic profile. A recent pharmacokinetic study in rats revealed a relatively short half-life (t1/2 = 2.3 hours) and moderate oral bioavailability (F = 35%). Researchers are currently investigating structural modifications to improve these parameters while maintaining the compound's therapeutic efficacy. Computational modeling studies have identified potential sites for modification that could enhance metabolic stability and absorption.

In conclusion, Cyclohexanecarboxylic acid, 4-(3,5-dimethyl-1-piperidinyl)-1-methyl- (2138241-27-5) represents a promising scaffold for drug development across multiple therapeutic areas. Recent research has made significant strides in synthesis optimization, pharmacological characterization, and mechanistic understanding. Future studies should focus on addressing pharmacokinetic limitations and expanding the scope of preclinical evaluations to fully realize its therapeutic potential.